Cas no 106652-43-1 (1-(5-Bromothien-2-yl)butan-1-one)

1-(5-Bromothien-2-yl)butan-1-one is a brominated thiophene derivative with a butanone substituent, serving as a versatile intermediate in organic synthesis. Its key structural features include a reactive bromine atom at the 5-position of the thiophene ring, enabling further functionalization via cross-coupling reactions, while the ketone moiety offers additional reactivity for derivatization. This compound is particularly valuable in pharmaceutical and materials science research, where it acts as a precursor for heterocyclic compounds and conjugated polymers. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for constructing complex molecular architectures. The product is typically supplied with high purity, ensuring consistent performance in synthetic applications.

1-(5-Bromothien-2-yl)butan-1-one structure

106652-43-1 structure

Product Name:1-(5-Bromothien-2-yl)butan-1-one

CAS No:106652-43-1

MF:C₈H₉BrOS

MW:233.125460386276

MDL:MFCD06657522

CID:127250

PubChem ID:255139

Update Time:2025-10-29

1-(5-Bromothien-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-Butanone,1-(5-bromo-2-thienyl)-
- 1-(5-Bromothien-2-yl)butan-1-one
- 1-(5-Bromo-thiophen-2-yl)-butan-1-one
- 1-(5-Brom-[2]thienyl)-butan-1-on
- 1-(5-bromo-[2]thienyl)-butan-1-one
- 2-Brom-5-butyryl-thiophen
- AC1L5RRE
- ACMC-20drxa
- ALBB-003002
- CTK4A4695
- NSC80393
- SureCN5524032
- 1-(5-bromo-2-thienyl)butan-1-one
- LS-01241
- SCHEMBL5524032
- NSC-80393
- AKOS005171128
- DTXSID20292122
- 106652-43-1
- MFCD06657522
- 1-(5-bromothiophen-2-yl)butan-1-one
- DUGRGUURUDYJSJ-UHFFFAOYSA-N
- MDL： MFCD06657522
- Inchi： 1S/C8H9BrOS/c1-2-3-6(10)7-4-5-8(9)11-7/h4-5H,2-3H2,1H3
- InChI Key： DUGRGUURUDYJSJ-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(CCC)=O)S1

Computed Properties

Exact Mass: 231.95577
Monoisotopic Mass: 231.956
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 3.5
Topological Polar Surface Area: 45.3Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Melting Point: Not available
Boiling Point: 304.7±27.0 °C at 760 mmHg
Flash Point: 138.1±23.7 °C
PSA: 17.07
LogP: 3.49340
Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(5-Bromothien-2-yl)butan-1-one Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Safety Term：Hazard Codes Xi
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(5-Bromothien-2-yl)butan-1-one Pricemore >>

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abcr	AB404902-500 mg	1-(5-Bromothien-2-yl)butan-1-one	106652-43-1		500 mg	€205.60	2023-07-19
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abcr	AB404902-500mg	1-(5-Bromothien-2-yl)butan-1-one; .	106652-43-1		500mg	€205.00	2025-02-13
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